Cas no 702679-96-7 (2-Pyrrolidinecarboxamide,1-acetyl-4-amino-, (2S,4S)-)

• Product Name: 2-Pyrrolidinecarboxamide,1-acetyl-4-amino-, (2S,4S)-
• CAS No: 702679-96-7
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 557373
• PubChem ID: 45085758
• Update Time: 2025-04-19

2-Pyrrolidinecarboxamide,1-acetyl-4-amino-, (2S,4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,1-acetyl-4-amino-, (2S,4S)-
• 2-Pyrrolidinecarboxamide, 1-acetyl-4-amino-, (2S,4S)- (9CI)
• 702679-96-7
• SCHEMBL3058678
• (2S,4S)-1-acetyl-4-aminopyrrolidine-2-carboxamide

• Inchi： 1S/C7H13N3O2/c1-4(11)10-3-5(8)2-6(10)7(9)12/h5-6H,2-3,8H2,1H3,(H2,9,12)/t5-,6-/m0/s1
• InChI Key： OZBONGMTPVUPIJ-WDSKDSINSA-N
• SMILES： O=C([C@@H]1C[C@@H](CN1C(C)=O)N)N

Computed Properties

• Exact Mass: 171.10089
• Monoisotopic Mass: 171.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.4A^2
• XLogP3: -2

Experimental Properties

• PSA: 89.42